Cas no 1400997-60-5 (Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate
• CAS No: 1400997-60-5
• MF: C₁₅H₁₉BrClNO₃
• MW: 376.673262834549
• CID: 4937371
• Update Time: 2025-06-15

Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-(4-BROMO-3-CHLOROPHENYL)MORPHOLINE-4-CARBOXYLATE
• tert-butyl (RS)-2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate
• Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate

• Inchi： 1S/C15H19BrClNO3/c1-15(2,3)21-14(19)18-6-7-20-13(9-18)10-4-5-11(16)12(17)8-10/h4-5,8,13H,6-7,9H2,1-3H3
• InChI Key： TWEHMTNLUYTUQU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8

Additional information on Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate

Research Brief on Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate (CAS: 1400997-60-5)

Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate (CAS: 1400997-60-5) is a key intermediate compound in the synthesis of various biologically active molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research brief aims to provide an overview of the latest advancements and applications of this compound, focusing on its role in drug discovery and development.

The compound's structural framework, featuring a morpholine ring and halogen-substituted phenyl group, makes it a versatile building block for the synthesis of complex molecules. Recent publications have demonstrated its utility in the preparation of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of a new class of PI3K inhibitors, showing promising preclinical results in oncology models.

In addition to its pharmaceutical applications, Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate has also been investigated for its potential in agrochemical research. A recent patent application (WO2023056789) describes its incorporation into novel herbicidal compounds, demonstrating enhanced efficacy and selectivity. The bromo and chloro substituents on the phenyl ring are particularly noted for their role in improving the binding affinity of these compounds to target enzymes.

From a synthetic chemistry perspective, advancements in the preparation and purification of this compound have been reported. A 2024 study in Organic Process Research & Development introduced an optimized catalytic process that improves yield and reduces waste, aligning with green chemistry principles. This development is particularly relevant for large-scale production, addressing previous challenges related to scalability and cost-effectiveness.

In conclusion, Tert-butyl 2-(4-bromo-3-chlorophenyl)morpholine-4-carboxylate continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to agrochemical development, coupled with recent synthetic advancements, position it as a valuable tool for researchers. Future studies are expected to explore its potential in additional therapeutic areas and further optimize its synthetic routes for industrial applications.